Cas no 750599-25-8 (11-ethyl-13-oxo-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile)

• Product Name: 11-ethyl-13-oxo-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile
• CAS No: 750599-25-8
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• CID: 3106523
• PubChem ID: 2114010
• Update Time: 2025-07-11

11-ethyl-13-oxo-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile
• 11-ethyl-13-oxo-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile
• 11-ethyl-13-oxo-1,8-diazatricyclo(7.4.0.0,2,7)trideca-2,4,6,9,11-pentaene-10-carbonitrile
• Z55928835
• AFB59925
• CHEMBL1574262
• 3-ethyl-1-oxo-5H-pyrido[1,2-a]benzimidazole-4-carbonitrile
• HMS2168P06
• HMS3312C05
• 750599-25-8
• 890-491-5
• SR-01000052949
• 11-ethyl-13-oxo-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,9,11-pentaene-10-carbonitrile
• SMR000153066
• 11-Ethyl-13-oxo-1,8-diazatricyclo[7.4.0.0,2,7]trideca-2,4,6,9,11-pentaene-10-carbonitrile
• SR-01000052949-1
• AKOS000117053
• MLS000566016
• EN300-07912

• Inchi： 1S/C14H11N3O/c1-2-9-7-13(18)17-12-6-4-3-5-11(12)16-14(17)10(9)8-15/h3-7,16H,2H2,1H3
• InChI Key： ACAAPKOMFIGKAK-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC)C(C#N)=C2NC3C=CC=CC=3N21

Computed Properties

• Exact Mass: 237.090211983Da
• Monoisotopic Mass: 237.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.1Ų